Cas no 92168-98-4 (11-Methyldodecanal)
11-Methyldodecanal structure
Product Name:11-Methyldodecanal
CAS No:92168-98-4
MF:C13H26O
MW:198.344944477081
CID:754346
PubChem ID:3085519
Update Time:2025-04-19
11-Methyldodecanal Chemical and Physical Properties
Names and Identifiers
-
- Dodecanal, 11-methyl-
- 11-Methyldodecanal
- 1,10-Dodecadiene,11-methyl
- 11-Methyl-1,10-dodecadien
- 11-methyl-1-dodecanal
- 11-methyl-dodeca-1,10-diene
- 11-methyldodecan-1-ol
- 11-methyldodecanol
- iso-tridecanol
- isotridecyl alcohol
- isotridecylaldehyde
- EINECS 262-820-7
- Dodecanal, 11(or 12)-methyl-
- W-111194
- SCHEMBL2523320
- 92168-98-4
- NS00124195
- 61497-46-9
- 71566-52-4
- i-tri decanal
- FT-0671715
- DTXSID2072386
- Isotridecan-1-al
- 11-methyl dodecanal
- DB-301287
- OUFCBJZGDJFSIK-UHFFFAOYSA-N
-
- Inchi: 1S/C13H26O/c1-13(2)11-9-7-5-3-4-6-8-10-12-14/h12-13H,3-11H2,1-2H3
- InChI Key: OUFCBJZGDJFSIK-UHFFFAOYSA-N
- SMILES: O=CCCCCCCCCCC(C)C
Computed Properties
- Exact Mass: 198.19800
- Monoisotopic Mass: 198.198
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 10
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 5.1
Experimental Properties
- Density: 0.823
- Boiling Point: 258.2°Cat760mmHg
- Flash Point: 102.1°C
- Refractive Index: 1.431
- PSA: 17.07000
- LogP: 4.35220
11-Methyldodecanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M303780-100mg |
11-Methyldodecanal |
92168-98-4 | 100mg |
$207.00 | 2023-05-18 | ||
| TRC | M303780-1g |
11-Methyldodecanal |
92168-98-4 | 1g |
$ 1800.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-484508-1 mg |
11-Methyldodecanal-d7, |
92168-98-4 | 1mg |
¥2,858.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-483692-100 mg |
11-Methyldodecanal, |
92168-98-4 | 100MG |
¥2,858.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-483692-100mg |
11-Methyldodecanal, |
92168-98-4 | 100mg |
¥2858.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-484508-1mg |
11-Methyldodecanal-d7, |
92168-98-4 | 1mg |
¥2858.00 | 2023-09-05 | ||
| TRC | M303780-1000mg |
11-Methyldodecanal |
92168-98-4 | 1g |
$1642.00 | 2023-05-18 |
11-Methyldodecanal Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
92168-98-4 (11-Methyldodecanal) Related Products
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